![molecular formula C14H21N3O2 B6299004 2-Piperazin-1-yl-nicotinic acid tert-butyl ester CAS No. 2368871-97-8](/img/structure/B6299004.png)
2-Piperazin-1-yl-nicotinic acid tert-butyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-Piperazin-1-yl-nicotinic acid tert-butyl ester” is a chemical compound . It is also known as PIPER. The molecular formula of this compound is C14H21N3O2 .
Synthesis Analysis
The synthesis of “2-Piperazin-1-yl-nicotinic acid tert-butyl ester” or similar compounds has been studied . For instance, tert-butyl 4- (2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4- (2-hydrazino-2-oxoethyl)piperazine-1-carboxylate were synthesized and characterized by FT-IR, 1 H & 13 C NMR and LCMS spectroscopic studies .Molecular Structure Analysis
The molecular weight of “2-Piperazin-1-yl-nicotinic acid tert-butyl ester” is 263.34 g/mol. The structures of similar compounds were confirmed by single crystal X-ray diffraction analysis .Scientific Research Applications
Antimicrobial Activity
Compounds with piperazine as a functional group have been studied for their antimicrobial properties. For example, a study characterizes 2-(piperazin-1-yl)naphtho[2,3-d]thiazole-4,9-dione (PNT) as an effective antimicrobial agent .
Scientific Research Reagents
Tert-butyl (2-(piperazin-1-yl)ethyl)carbamate is listed as a product for scientific research, suggesting that similar compounds may be used as reagents or intermediates in chemical synthesis .
Piperidine Derivatives Synthesis
Piperazine compounds are often used in the synthesis of various piperidine derivatives, which have a wide range of applications in medicinal chemistry .
properties
IUPAC Name |
tert-butyl 2-piperazin-1-ylpyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O2/c1-14(2,3)19-13(18)11-5-4-6-16-12(11)17-9-7-15-8-10-17/h4-6,15H,7-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYYLBBRIUYJXNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(N=CC=C1)N2CCNCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Piperazin-1-yl-nicotinic acid tert-butyl ester |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.